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Abstract

Isoamyl salicylate, a salicylic acid ester, is a widely utilized aromatic compound in the
fragrance, flavor, and cosmetic industries. This technical guide provides an in-depth overview
of its core chemical and physical properties, a detailed experimental protocol for its synthesis
via Fischer esterification, and a summary of its applications and safety information. The
synthesis pathway and experimental workflow are visually represented to facilitate
understanding.

Core Properties of Isoamyl Salicylate

Isoamyl salicylate, also known as isopentyl salicylate or 3-methylbutyl 2-hydroxybenzoate, is
a colorless to pale yellow liquid.[1] Its chemical and physical properties are summarized in the
table below.
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Property Value Reference(s)
Molecular Formula C12H1603 [2]
Molecular Weight 208.25 g/mol [2]
CAS Number 87-20-7 [2]
Appearance Colorless to pale yellow liquid [1]
Odor Sweet, floral, slightly balsamic, 3]
herbaceous-green
Boiling Point 277-278 °C [4]
Density Approximately 1.05 g/mL at 25 )

°C

Refractive Index

Approximately 1.507 at 20 °C

[4]

Solubility

Insoluble in water; soluble in

ethanol and oils

[1]

Synthesis of Isoamyl Salicylate

Isoamyl salicylate is commonly synthesized through the Fischer esterification of salicylic acid
with isoamyl alcohol, using a strong acid catalyst such as sulfuric acid.[5][6] The reaction is
reversible and is typically driven to completion by using an excess of one of the reactants or by
removing the water produced during the reaction.[7]

Synthesis Pathway

The following diagram illustrates the Fischer esterification reaction for the synthesis of isoamyl
salicylate.
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Reactants

Isoamyl Alcohol

Salicylic Acid

H2SOa4 (catalyst)
Heat

Pfoducts

Gsoamyl Salicylate)
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Fischer esterification of salicylic acid and isoamyl alcohol.

Detailed Experimental Protocol

This protocol is based on typical laboratory procedures for Fischer esterification.[2][5][8]

Materials:

Salicylic acid (1.0 eq)

Isoamyl alcohol (3.0 eq)

Concentrated sulfuric acid (catalytic amount, e.g., 0.1 eq)

Saturated sodium bicarbonate (NaHCOs) solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Organic solvent (e.g., diethyl ether or dichloromethane)

Equipment:

Round-bottom flask
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» Reflux condenser

e Heating mantle or oil bath

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

« Distillation apparatus (for vacuum distillation)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve salicylic
acid in isoamyl alcohol.

o Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux (typically around 130-135
°C) for 3-6 hours.[2][5] The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Workup - Neutralization: After cooling to room temperature, transfer the reaction mixture to a
separatory funnel. Dilute with an organic solvent and wash with water. Carefully wash the
organic layer with a saturated sodium bicarbonate solution to neutralize any unreacted
salicylic acid and the sulfuric acid catalyst. Wash with water until the aqueous layer is
neutral.[2][8]

» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate, then filter to remove the drying agent.

 Purification: Remove the organic solvent using a rotary evaporator. The crude isoamyl
salicylate can be further purified by vacuum distillation, collecting the fraction at
approximately 150-155 °C under reduced pressure.[2][8]

Experimental Workflow
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The following diagram outlines the key steps in the synthesis and purification of isoamyl

salicylate.

Pure Isoamyl Salicylate

Combine Salicylic Acid,
Isoamyl Alcohol, and H2SOa

Heat to Reflux
(3-6 hours)

Workup:
- Cool reaction mixture
- Dilute with organic solvent
- Wash with NaHCOs solution
- Wash with water

Dry Organic Layer
(e.g., with MgSOa4)

Filter to Remove
Drying Agent

Evaporate Solvent

Vacuum Distillation
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Workflow for the synthesis and purification of isoamyl salicylate.

Applications

Isoamyl salicylate has a wide range of applications, primarily driven by its pleasant and
persistent floral scent.

e Fragrance Industry: It is a key component in many perfumes, soaps, detergents, and other
personal care products, often used to create or enhance floral and herbal scents.[3]

o Flavor Industry: It is used as a flavoring agent in some food products and beverages.

o Cosmetics: Due to its fragrance, it is incorporated into various cosmetic formulations.[1]

Safety and Toxicology

Isoamyl salicylate is generally considered to have low toxicity. The Flavor and Extract
Manufacturers Association (FEMA) has designated it as Generally Recognized as Safe (GRAS)
for use as a flavoring agent. The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) has also concluded that it poses no safety concern at current levels of intake when
used as a flavoring agent. Direct contact may cause mild skin or eye irritation.[4] For detailed
toxicological data, researchers should consult comprehensive safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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